Cas no 2229402-97-3 (2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine
• CAS No: 2229402-97-3
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• CID: 6221208
• PubChem ID: 165629967
• Update Time: 2025-10-24

2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine
• EN300-1960145
• 2229402-97-3

• Inchi： 1S/C7H13F2NO/c1-3-5(11-2)6(10)4-7(6,8)9/h5H,3-4,10H2,1-2H3
• InChI Key： BRSOTOWGWKALOK-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(CC)OC)N)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(1-methoxypropyl)cyclopropan-1-amine (CAS No. 2229402-97-3)

The compound 2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine (CAS No. 2229402-97-3) is a specialized cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorinated cyclopropane ring and a methoxypropyl side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

One of the key reasons for the growing attention toward 2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine is its role in medicinal chemistry. The cyclopropane motif is known to enhance the metabolic stability and bioavailability of drug candidates, while the difluoro substitution can improve binding affinity to target proteins. This compound is particularly relevant in the development of central nervous system (CNS) therapeutics, a hot topic in neuroscience research. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing unmet medical needs in neurology and psychiatry.

In addition to its pharmaceutical applications, CAS No. 2229402-97-3 has garnered interest in agrochemical innovation. The methoxypropyl group contributes to the compound's lipophilicity, which is crucial for pesticide formulations. With the global push toward eco-friendly pest control, researchers are exploring its derivatives as potential biodegradable insecticides. This aligns with the increasing demand for sustainable agriculture solutions, a frequently searched topic in environmental science and farming communities.

The synthesis of 2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine involves advanced organic chemistry techniques, such as ring-closing reactions and fluorination methods. These processes are often discussed in academic forums and patent literature, reflecting the compound's technical complexity. Its stereochemistry and reaction optimization are critical factors for industrial-scale production, making it a subject of interest for process chemists and material scientists.

From a commercial perspective, CAS No. 2229402-97-3 is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound due to its versatility in custom synthesis projects. Its applications in high-value intermediates and specialty chemicals are driving its demand, particularly in regions with robust pharmaceutical R&D infrastructure. This trend is evident in the rising number of scientific publications and patent filings related to its use.

In conclusion, 2,2-difluoro-1-(1-methoxypropyl)cyclopropan-1-amine (CAS No. 2229402-97-3) represents a promising compound at the intersection of pharmaceuticals, agrochemicals, and advanced materials. Its unique properties and broad applicability make it a focal point for researchers and industry professionals alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable development.